Cas no 2171258-59-4 (3-N-methyl(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid)
3-N-methyl(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-N-methyl(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid
- EN300-1554078
- EN300-1554077
- 3-[N-methyl(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
- 3-[N-methyl(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
- 2171166-78-0
- EN300-1554079
- 3-[N-methyl3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
- 2172221-52-0
- 2171258-59-4
-
- Inchi: 1S/C28H26N2O5/c1-30(20-8-6-7-17(15-20)27(32)33)26(31)18-13-19(14-18)29-28(34)35-16-25-23-11-4-2-9-21(23)22-10-3-5-12-24(22)25/h2-12,15,18-19,25H,13-14,16H2,1H3,(H,29,34)(H,32,33)
- InChI Key: VVSBQVAODHFKGG-UHFFFAOYSA-N
- SMILES: O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(C)C1C=CC=C(C(=O)O)C=1
Computed Properties
- Exact Mass: 470.18417193g/mol
- Monoisotopic Mass: 470.18417193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 7
- Complexity: 774
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 95.9Ų
3-N-methyl(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1554079-0.05g |
3-[N-methyl(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid |
2171258-59-4 | 0.05g |
$2829.0 | 2023-07-10 | ||
| Enamine | EN300-1554079-0.1g |
3-[N-methyl(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid |
2171258-59-4 | 0.1g |
$2963.0 | 2023-07-10 | ||
| Enamine | EN300-1554079-0.25g |
3-[N-methyl(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid |
2171258-59-4 | 0.25g |
$3099.0 | 2023-07-10 | ||
| Enamine | EN300-1554079-0.5g |
3-[N-methyl(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid |
2171258-59-4 | 0.5g |
$3233.0 | 2023-07-10 | ||
| Enamine | EN300-1554079-1.0g |
3-[N-methyl(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid |
2171258-59-4 | 1.0g |
$3368.0 | 2023-07-10 | ||
| Enamine | EN300-1554079-2.5g |
3-[N-methyl(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid |
2171258-59-4 | 2.5g |
$6602.0 | 2023-07-10 | ||
| Enamine | EN300-1554079-5.0g |
3-[N-methyl(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid |
2171258-59-4 | 5.0g |
$9769.0 | 2023-07-10 | ||
| Enamine | EN300-1554079-10.0g |
3-[N-methyl(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid |
2171258-59-4 | 10.0g |
$14487.0 | 2023-07-10 | ||
| Enamine | EN300-1554079-50mg |
3-[N-methyl(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid |
2171258-59-4 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1554079-100mg |
3-[N-methyl(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid |
2171258-59-4 | 100mg |
$2963.0 | 2023-09-25 |
3-N-methyl(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 3-N-methyl(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid
Research Briefing on 3-N-methyl(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid (CAS: 2171258-59-4)
In recent years, the compound 3-N-methyl(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid (CAS: 2171258-59-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclobutane backbone and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in peptide synthesis and drug development. The following briefing synthesizes the latest research findings, methodologies, and applications related to this compound, providing a comprehensive overview for professionals in the field.
The primary interest in 3-N-methyl(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid stems from its role as a versatile building block in solid-phase peptide synthesis (SPPS). Recent studies have highlighted its utility in the synthesis of constrained peptides, where the cyclobutane ring imposes conformational restrictions that enhance binding affinity and metabolic stability. Researchers have successfully incorporated this compound into peptide sequences targeting GPCRs and enzyme active sites, demonstrating improved pharmacokinetic properties compared to linear analogs.
One of the key advancements in the application of this compound involves its use in the development of peptide-based therapeutics. A 2023 study published in the Journal of Medicinal Chemistry detailed the synthesis of a novel class of cyclobutane-containing peptides using 3-N-methyl(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid as a key intermediate. The study reported enhanced proteolytic stability and bioavailability, making these peptides attractive candidates for oral delivery. Furthermore, the Fmoc group in the compound facilitates efficient deprotection during SPPS, streamlining the synthesis process.
In addition to its applications in peptide synthesis, recent research has explored the compound's potential in chemical biology. For instance, a 2022 study in ACS Chemical Biology utilized 3-N-methyl(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid as a scaffold for developing fluorescent probes. The rigid cyclobutane structure provided a stable platform for attaching fluorophores, enabling the visualization of intracellular targets with high specificity. This innovation opens new avenues for studying protein-protein interactions and cellular dynamics.
Despite these promising developments, challenges remain in the large-scale production and purification of 3-N-methyl(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs. A 2023 patent application disclosed a novel catalytic method for the stereoselective synthesis of the cyclobutane core, addressing some of these limitations. However, further research is needed to ensure scalability and reproducibility for industrial applications.
Looking ahead, the compound's unique structural features and functional versatility position it as a valuable tool in drug discovery and chemical biology. Ongoing research aims to expand its applications, including the development of macrocyclic peptides and covalent inhibitors. As the field advances, 3-N-methyl(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid is expected to play a pivotal role in the design of next-generation therapeutics and probes.
In conclusion, 3-N-methyl(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid (CAS: 2171258-59-4) represents a significant advancement in the toolkit of medicinal chemists and chemical biologists. Its applications in peptide synthesis, drug development, and chemical probes underscore its potential to address unmet medical needs and advance scientific understanding. Future research will likely focus on overcoming synthetic challenges and exploring new therapeutic avenues, solidifying its place in the landscape of chemical biology and pharmaceutical sciences.
2171258-59-4 (3-N-methyl(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)